6-Fluoro-3-methyl-2-(4-phenoxyphenyl)quinoline-4-carboxylic acid

Specification

• CAS No.: 96187-36-9
• Molecular Formula: C23H16FNO3
• Molecular Weight: 373.4 g/mol
• IUPAC Name: 6-fluoro-3-methyl-2-(4-phenoxyphenyl)quinoline-4-carboxylic acid
• Standard InChI: InChI=1S/C23H16FNO3/c1-14-21(23(26)27)19-13-16(24)9-12-20(19)25-22(14)15-7-10-18(11-8-15)28-17-5-3-2-4-6-17/h2-13H,1H3,(H,26,27)
• Standard InChI Key: ODILYAYKQDDXJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=CC(=C2)F)N=C1C3=CC=C(C=C3)OC4=CC=CC=C4)C(=O)O

Introduction

6-Fluoro-3-methyl-2-(4-phenoxyphenyl)quinoline-4-carboxylic acid is a complex organic compound belonging to the quinoline derivative family. This class of compounds is known for its diverse applications in medicinal chemistry, particularly in antimicrobial, anticancer, and anti-inflammatory research. The compound's unique structure, featuring a quinoline core substituted with fluoro, methyl, phenoxyphenyl, and carboxylic acid groups, provides significant chemical and biological activity.

Visualization

The two-dimensional (2D) and three-dimensional (3D) conformations of the compound can be modeled to study its interaction with enzymes or receptors in drug discovery pipelines.

Synthesis

The synthesis of quinoline derivatives like this compound typically involves:

• Cyclization reactions to form the quinoline core.

• Introduction of substituents through nucleophilic aromatic substitution or palladium-catalyzed coupling reactions.

Related Compounds

Quinoline derivatives with similar structural motifs have been synthesized for various applications:

• Antimicrobial agents targeting Mycobacterium species.

• Anticancer compounds designed for selective inhibition of tumor growth.

Antimicrobial Activity

Quinoline derivatives are well-known for their antimicrobial properties:

• The presence of a fluorine atom enhances membrane permeability and interaction with microbial enzymes.

• Phenoxyphenyl groups contribute to hydrophobic interactions with bacterial membranes.

Anticancer Potential

Substituted quinolines have shown promise as anticancer agents due to their ability to:

• Interfere with DNA replication.

• Inhibit topoisomerase enzymes critical for cancer cell proliferation.

Spectroscopic Techniques

The compound can be characterized using:

• NMR Spectroscopy:

  • $^1H$ NMR provides insights into proton environments.

  • $^13C$ NMR confirms carbon framework.

• Mass Spectrometry:

  • Confirms molecular weight and fragmentation patterns.

• IR Spectroscopy:

  • Identifies functional groups like carboxylic acids (C=O stretch) and aromatic rings.

Crystallography

X-ray crystallography can be employed to determine the precise three-dimensional arrangement of atoms, which is crucial for understanding its binding mechanisms in biological systems.

Comparative Data Table

Property	Value/Description
Molecular Formula	$C_{26}H_{18}FNO_3$
Molecular Weight	415.5 g/mol
Functional Groups	Fluoro, methyl, phenoxyphenyl, carboxylic acid
Antimicrobial Activity	Effective against Gram-positive and Gram-negative bacteria
Anticancer Potential	Promising activity in inhibiting tumor growth
Analytical Techniques Used	NMR, IR, Mass Spectrometry, X-ray Crystallography